Cas no 1005764-23-7 (3-Chloro-5-fluorobenzotrifluoride)
1005764-23-7 structure
Product Name:3-Chloro-5-fluorobenzotrifluoride
CAS No:1005764-23-7
MF:C7H3ClF4
MW:198.545335054398
CID:97646
PubChem ID:19612353
Update Time:2025-04-18
3-Chloro-5-fluorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-3-fluoro-5-(trifluoromethyl)benzene
- 3-Chloro-5-fluorobenzotrifluoride
- Benzene,1-chloro-3-fluoro-5-(trifluoromethyl)-
- FS-5303
- KLZMNQRDDPSCLS-UHFFFAOYSA-N
- AKOS005255759
- CS-0325530
- MFCD11226526
- DTXSID40599084
- Benzene, 1-chloro-3-fluoro-5-(trifluoromethyl)-
- SCHEMBL7934061
- FT-0646832
- 1005764-23-7
-
- MDL: MFCD11226526
- Inchi: 1S/C7H3ClF4/c8-5-1-4(7(10,11)12)2-6(9)3-5/h1-3H
- InChI Key: KLZMNQRDDPSCLS-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(C(F)(F)F)=C1)F
Computed Properties
- Exact Mass: 197.986
- Monoisotopic Mass: 197.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 3.5
Experimental Properties
- Density: 1.427
- Boiling Point: 128.8 °C at 760 mmHg
- Flash Point: 37.6 °C
- LogP: 3.49790
3-Chloro-5-fluorobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C381575-50mg |
3-Chloro-5-fluorobenzotrifluoride |
1005764-23-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C381575-100mg |
3-Chloro-5-fluorobenzotrifluoride |
1005764-23-7 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C381575-500mg |
3-Chloro-5-fluorobenzotrifluoride |
1005764-23-7 | 500mg |
$ 160.00 | 2022-06-06 | ||
| Apollo Scientific | PC52058-1g |
3-Chloro-5-fluorobenzotrifluoride |
1005764-23-7 | 1g |
£115.00 | 2023-09-01 | ||
| Apollo Scientific | PC52058-5g |
3-Chloro-5-fluorobenzotrifluoride |
1005764-23-7 | 5g |
£350.00 | 2023-09-01 | ||
| Apollo Scientific | PC52058-10g |
3-Chloro-5-fluorobenzotrifluoride |
1005764-23-7 | 10g |
£550.00 | 2023-09-01 | ||
| eNovation Chemicals LLC | Y1257969-1g |
Benzene, 1-chloro-3-fluoro-5-(trifluoromethyl)- |
1005764-23-7 | 98% | 1g |
$315 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1257969-5g |
Benzene, 1-chloro-3-fluoro-5-(trifluoromethyl)- |
1005764-23-7 | 98% | 5g |
$560 | 2023-09-04 | |
| Fluorochem | 062705-1g |
3-Chloro-5-fluorobenzotrifluoride |
1005764-23-7 | 97% | 1g |
£58.00 | 2022-03-01 | |
| Fluorochem | 062705-5g |
3-Chloro-5-fluorobenzotrifluoride |
1005764-23-7 | 97% | 5g |
£215.00 | 2022-03-01 |
3-Chloro-5-fluorobenzotrifluoride Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
1005764-23-7 (3-Chloro-5-fluorobenzotrifluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk